![molecular formula C17H20N8 B6436065 6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine CAS No. 2548999-13-7](/img/structure/B6436065.png)
6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine
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Overview
Description
6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine is a purine derivative that has been studied for its potential applications in the fields of medicine and biochemistry. It is a highly versatile compound that can be used as a building block for the synthesis of other compounds and as a starting material for various reactions. In addition, this compound has been studied for its biochemical and physiological effects, as well as its potential advantages and limitations for laboratory experiments.
Scientific Research Applications
6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine has been studied for its potential applications in various scientific research fields. It has been used as a building block for the synthesis of other compounds, such as the purine derivative this compound-2-thione. In addition, it has been used as a starting material for various reactions, such as the reaction of 6-cyclopropyl-2-methylpiperazine with 4-nitro-2-methylpyrimidine to yield the desired product. Furthermore, it has been studied for its potential applications in the fields of medicinal chemistry and biochemistry.
Mechanism of Action
Target of Action
Similar compounds have been designed and synthesized for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .
Mode of Action
It’s known that similar compounds interact with their targets, leading to significant activity against mycobacterium tuberculosis h37ra .
Biochemical Pathways
It’s known that similar compounds have significant activity against mycobacterium tuberculosis h37ra , suggesting they may affect the biochemical pathways related to this bacterium.
Result of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra , indicating that they may have a potent effect at the molecular and cellular level.
Action Environment
It’s known that the efficacy of similar compounds against mycobacterium tuberculosis h37ra is significant , suggesting that they may be stable and effective in various environments.
Advantages and Limitations for Lab Experiments
The use of 6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine in laboratory experiments has both advantages and limitations. One of the main advantages is that the compound is widely available and can be synthesized in high yields. In addition, the compound is highly stable and can be stored for long periods of time. However, one of the main limitations is that the compound has not been extensively studied and its mechanism of action is not yet fully understood. Furthermore, the compound may have toxic effects when used in high doses.
Future Directions
There are many potential future directions for the study of 6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. In addition, further research could be conducted to explore the compound’s potential applications in the fields of medicinal chemistry and biochemistry. Furthermore, further studies could be conducted to investigate the compound’s potential toxic effects and to develop strategies for minimizing these effects. Finally, further research could be conducted to explore the compound’s potential advantages and limitations for laboratory experiments.
Synthesis Methods
The synthesis of 6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine can be achieved through a variety of methods. One of the most common methods is the condensation reaction between 2-amino-6-methylpyrimidine and 6-cyclopropyl-2-methylpiperazine. This reaction is typically carried out in the presence of a base, such as sodium hydroxide, and yields the desired product in high yields. Other methods of synthesis include the reaction of 6-cyclopropyl-2-methylpiperazine with 4-chloro-2-methylpyrimidine, the reaction of 6-cyclopropyl-2-methylpiperazine with 4-nitro-2-methylpyrimidine, and the reaction of 6-cyclopropyl-2-methylpiperazine with 4-bromo-2-methylpyrimidine.
properties
IUPAC Name |
6-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7H-purine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N8/c1-11-22-13(12-2-3-12)8-14(23-11)24-4-6-25(7-5-24)17-15-16(19-9-18-15)20-10-21-17/h8-10,12H,2-7H2,1H3,(H,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBBGVFKDRPCLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3NC=N4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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